3-(9-chloro-5-(pyridin-4-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazin-2-yl)phenol

• IUPAC Name: 3-(9-chloro-5-pyridin-4-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazin-2-yl)phenol
• InChI: InChI=1S/C21H16ClN3O2/c22-15-4-5-20-17(11-15)19-12-18(14-2-1-3-16(26)10-14)24-25(19)21(27-20)13-6-8-23-9-7-13/h1-11,19,21,26H,12H2
• InChI Key: PZVFKUIUSYFCLE-UHFFFAOYSA-N
• Canonical SMILES: C1C2C3=C(C=CC(=C3)Cl)OC(N2N=C1C4=CC(=CC=C4)O)C5=CC=NC=C5
• Molecular Formula: C21H16ClN3O2
• Molecular Weight: 377.8 g/mol
• CAS No.: 899973-56-9

Description

The compound is a derivative of pyrazolo[1,5-c][1,3]oxazin, which is a type of nitrogen-containing heterocycle. These types of compounds are often studied for their potential biological activities.

Molecular Structure Analysis

The compound has a complex structure with multiple rings, including a pyrazolo and an oxazin ring. The presence of these rings and the chlorine atom could potentially influence its reactivity.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures have been studied. For example, pyrazolo[3,4-b]pyridine derivatives have been evaluated for their inhibitory activities.

Scientific Research Applications

Synthesis and Characterization

The compound under study is involved in the synthesis and characterization of complex organic molecules, often playing a crucial role in the development of heterocyclic systems like pyrazolo[5,1-c][1,2,4]triazines and pyrazolo[1,5-a]pyrimidines. These compounds are synthesized and then characterized using various spectroscopic techniques, confirming their structure and understanding their spectral properties (Niþu et al., 2008; Zhang et al., 2016; Mandzyuk et al., 2020; Attaby et al., 2006).

Antimicrobial and Antifungal Activities

Certain derivatives of this compound show promising antimicrobial and antifungal properties. Studies reveal that specific substitutions on the compound can lead to a significant increase in activity against certain pathogens, suggesting a potential role in developing new antimicrobial agents (Zhang et al., 2016; Mandzyuk et al., 2020; Shaikh et al., 2014).

Anticancer and Anti-inflammatory Properties

The compound has been studied for its potential anticancer and anti-inflammatory effects. Some derivatives are found to exhibit significant activity, indicating their potential use in therapeutic applications. This demonstrates the compound's versatility in being adapted to target various biological pathways (Mandzyuk et al., 2020; Katariya et al., 2021; Hegazi et al., 2010).